Cas no 596818-00-7 (1-(4-Chloro-pyrimidin-2-yl)-4-piperidinamine)

• Product Name: 1-(4-Chloro-pyrimidin-2-yl)-4-piperidinamine
• CAS No: 596818-00-7
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 68454
• PubChem ID: 45787056
• Update Time: 2025-04-18

1-(4-Chloro-pyrimidin-2-yl)-4-piperidinamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-pyrimidin-2-yl)-4-piperidinamine
• 1-(4-chloro-2-pyrimidinyl)-4-Piperidinamine
• 1-(4-chloropyrimidin-2-yl)piperidin-4-amine
• QC-5694
• DTXSID80671575
• FT-0712379
• 596818-00-7

• Inchi： 1S/C9H13ClN4/c10-8-1-4-12-9(13-8)14-5-2-7(11)3-6-14/h1,4,7H,2-3,5-6,11H2
• InChI Key： TWQNYALLXKLRFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 212.08300
• Monoisotopic Mass: 212.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.268
• Boiling Point: 374.1 °C at 760 mmHg
• Flash Point: 374.1 °C at 760 mmHg
• Refractive Index: 1.578
• PSA: 55.04000
• LogP: 1.82280